4-(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid

Catalog No.
S781994
CAS No.
37460-93-8
M.F
C13H7N3O4
M. Wt
269.21 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4-(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-...

CAS Number

37460-93-8

Product Name

4-(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid

IUPAC Name

4-(5,7-dioxopyrrolo[3,4-b]pyrazin-6-yl)benzoic acid

Molecular Formula

C13H7N3O4

Molecular Weight

269.21 g/mol

InChI

InChI=1S/C13H7N3O4/c17-11-9-10(15-6-5-14-9)12(18)16(11)8-3-1-7(2-4-8)13(19)20/h1-6H,(H,19,20)

InChI Key

XDAJHYFGFMWBOF-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1C(=O)O)N2C(=O)C3=NC=CN=C3C2=O

Canonical SMILES

C1=CC(=CC=C1C(=O)O)N2C(=O)C3=NC=CN=C3C2=O

4-(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid is a heterocyclic compound that belongs to the class of pyrrolopyrazine derivatives. Its molecular formula is C15H11N3O4C_{15}H_{11}N_{3}O_{4} and it has a molecular weight of approximately 297.27 g/mol. The compound features a benzoic acid moiety attached to a pyrrolo[3,4-b]pyrazine structure, which contributes to its potential biological activity and chemical reactivity. The presence of dioxo groups indicates the potential for various oxidation states, which may influence its reactivity in

The chemical behavior of 4-(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid can be characterized by several types of reactions:

  • Oxidation: The dioxo groups may participate in oxidation reactions, potentially forming more oxidized derivatives.
  • Substitution Reactions: The presence of the benzoic acid group allows for electrophilic substitution reactions on the aromatic ring.
  • Condensation Reactions: This compound can undergo condensation with amines or other nucleophiles, leading to the formation of more complex molecules.

These reactions are crucial for synthesizing derivatives that may exhibit enhanced biological properties.

The synthesis of 4-(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid typically involves multi-step organic reactions:

  • Formation of Pyrrolo[3,4-b]pyrazine Core: This can be achieved through cyclization reactions involving appropriate precursors such as hydrazines and diketones.
  • Introduction of Benzoic Acid Moiety: The benzoic acid group can be introduced via acylation reactions using benzoic acid derivatives.
  • Functionalization: Additional functional groups may be added through further substitution or condensation reactions.

These synthetic routes allow for the modification of the compound to enhance its properties or tailor it for specific applications.

4-(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid has potential applications in:

  • Pharmaceutical Industry: As a lead compound for developing new drugs targeting microbial infections or cancer.
  • Chemical Research: As a reagent in organic synthesis and chemical research aimed at discovering new compounds with desirable properties.

Interaction studies involving 4-(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid may focus on:

  • Protein Binding Studies: Understanding how this compound interacts with various proteins could provide insights into its mechanism of action.
  • Receptor Binding Assays: Investigating its affinity for specific biological receptors relevant to its pharmacological effects.
  • Metabolic Studies: Assessing how this compound is metabolized in biological systems can help predict its bioavailability and efficacy.

Such studies are essential for advancing the development of this compound as a therapeutic agent.

Several compounds share structural similarities with 4-(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid. Here are some notable examples:

Compound NameMolecular FormulaKey Features
4-(5,7-Dioxo-5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)methyl)benzoic acidC15H10N2O4C_{15}H_{10}N_{2}O_{4}Contains a methyl group on the pyrrole nitrogen
3-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)-N-(1-methyl-1H-pyrazol-4-yl)propanamideC13H12N6O3C_{13}H_{12}N_{6}O_{3}Incorporates a pyrazole moiety
4-(5,7-Dioxo-5H-pyrrolo[3,4-b]pyridin)benzoic acidC14H8N2O4C_{14}H_{8}N_{2}O_{4}Lacks the dihydro structure but retains similar functional groups

These compounds illustrate variations in functional groups and structural modifications that may influence their biological activity and chemical properties. The unique combination of features in 4-(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid may contribute to its distinct pharmacological profile compared to these related compounds.

XLogP3

0.5

Dates

Modify: 2023-08-15

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